Cas no 2138415-39-9 (2-methyl-9-(2,2,2-trifluoroethyl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine)

• Product Name: 2-methyl-9-(2,2,2-trifluoroethyl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• CAS No: 2138415-39-9
• MF: C₁₀H₁₄F₃N₃
• MW: 233.23347234726
• CID: 6599125
• PubChem ID: 165453377
• Update Time: 2025-10-28

2-methyl-9-(2,2,2-trifluoroethyl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• 2138415-39-9
• 2-methyl-9-(2,2,2-trifluoroethyl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• EN300-731791

• Inchi： 1S/C10H14F3N3/c1-7-6-16-4-2-3-14-8(9(16)15-7)5-10(11,12)13/h6,8,14H,2-5H2,1H3
• InChI Key： MPIJNVKLSHGQOJ-UHFFFAOYSA-N
• SMILES： FC(CC1C2=NC(C)=CN2CCCN1)(F)F

Computed Properties

• Exact Mass: 233.11398195g/mol
• Monoisotopic Mass: 233.11398195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.8Ų

Additional information on 2-methyl-9-(2,2,2-trifluoroethyl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine

Introduction to 2-methyl-9-(2,2,2-trifluoroethyl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS No. 2138415-39-9)

2-methyl-9-(2,2,2-trifluoroethyl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine, identified by its CAS number 2138415-39-9, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties. This compound belongs to the imidazodiazepine class, a subclass of diazepines characterized by the presence of an imidazole ring fused with a benzodiazepine core. The introduction of a 2-methyl group at the 2-position and a 2,2,2-trifluoroethyl substituent at the 9-position introduces unique electronic and steric properties that influence its interactions with biological targets.

The synthesis and characterization of 2-methyl-9-(2,2,2-trifluoroethyl)-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine have been the focus of several recent studies aimed at exploring its pharmacological profile. The trifluoroethyl moiety is particularly noteworthy as it is known to enhance metabolic stability and lipophilicity, making this compound a promising candidate for further development in drug discovery. The presence of the methyl group at the 2-position may contribute to modulating the binding affinity and selectivity of the compound towards specific biological receptors.

In recent years, there has been growing interest in imidazodiazepines due to their potential therapeutic applications in neurological disorders. Studies have demonstrated that derivatives of imidazodiazepines can exhibit anxiolytic, sedative, and anticonvulsant effects without causing excessive sedation or tolerance development. The structural features of 2-methyl-9-(2,2,2-trifluoroethyl)-5H,6H,7H,8H,9H-imidazo[1,4]diazepine suggest that it may possess similar properties while also offering improved pharmacokinetic profiles. This has led to its investigation as a potential lead compound for further optimization in the development of novel therapeutic agents.

The chemical structure of this compound also makes it an interesting subject for computational studies aimed at understanding its binding interactions with biological targets. Advanced computational methods such as molecular docking and molecular dynamics simulations have been employed to predict how 2-methyl-9-(2-methyl-3-fluoropropyl)-5H-pyrazolo[1',5':1',3']diazepin-7(6H)-one (a related derivative) might interact with enzymes and receptors involved in neurological pathways. These studies have provided valuable insights into the structural requirements for optimal binding affinity and selectivity.

One particularly compelling aspect of this compound is its potential role in modulating neurotransmitter systems relevant to mood and cognition. For instance, preliminary data suggest that derivatives of imidazodiazepines may interact with serotonin receptors (e.g., 5-HT1A), which are implicated in anxiety and depression disorders. The unique substitution pattern in CAS No. 2138415-39-9 may allow for selective engagement with these receptors without affecting other serotonergic pathways. This specificity is crucial for developing drugs with minimal side effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the imidazodiazepine core followed by functional group transformations to introduce the methyl and trifluoroethyl substituents. Advances in synthetic methodologies have enabled more efficient production processes for complex heterocyclic compounds like this one. Techniques such as flow chemistry and catalytic hydrogenation have been explored to improve scalability while maintaining high chemical purity.

The pharmacological evaluation of CAS No. 2138415-39-9 has revealed promising results in preclinical models. In vitro studies have shown that this compound exhibits moderate affinity for certain neurotransmitter receptors without significant interactions with others at comparable concentrations. This selectivity is advantageous from a drug development perspective as it reduces the likelihood of off-target effects that could lead to adverse side effects. Additionally，in vivo studies in animal models have demonstrated potential therapeutic benefits in models of anxiety and stress-related behaviors.

The structural diversity inherent in imidazodiazepines allows for extensive chemical modification to fine-tune their pharmacological properties. Researchers are exploring various strategies to optimize potency、selectivity、and pharmacokinetic profiles by altering substituents such as halogens、alkyl groups、and heteroatoms within the core structure。The incorporation of fluorine atoms，as seen in the trifluoroethyl group，is particularly noteworthy because fluorine can significantly influence metabolic stability and bioavailability。These modifications are critical for advancing candidates from early-stage discovery toward clinical development。

The growing body of evidence supporting the therapeutic potential of imidazodiazepines has prompted several pharmaceutical companies to invest in their development。The unique structural features of compounds like CAS No. 2138415-39-9 make them attractive starting points for designing novel drugs targeting neurological disorders。As research continues，it is expected that more derivatives will be synthesized and evaluated，leading to new insights into their mechanisms of action and potential clinical applications。

In conclusion,CAS No. 2138415-39-9 represents a structurally intriguing compound with significant promise as a pharmacological tool。Its unique substitution pattern、moderate affinity for biological targets、and favorable pharmacokinetic properties make it an attractive candidate for further exploration。With continued research efforts focused on optimizing its therapeutic index，this compound could one day contribute to advancements in treating neurological disorders affecting millions worldwide。